Cas no 1326810-13-2 (4-(2-Chlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid)

4-(2-Chlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is a spirocyclic compound featuring a benzoyl chloride substituent and a carboxylic acid functional group. Its unique structural framework, combining a 1-oxa-4,8-diazaspiro[4.5]decane core with a 2-chlorobenzoyl moiety, makes it a valuable intermediate in medicinal chemistry and pharmaceutical research. The presence of both reactive carbonyl and carboxyl groups enhances its utility in synthetic applications, particularly in the development of bioactive molecules. The compound's spirocyclic architecture contributes to conformational rigidity, which can be advantageous in drug design for improving target selectivity and metabolic stability. Its well-defined chemical properties facilitate precise modifications for further derivatization.
4-(2-Chlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid structure
1326810-13-2 structure
Product Name:4-(2-Chlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
CAS No:1326810-13-2
MF:C16H19ClN2O4
MW:338.786063432693
MDL:MFCD19706227
CID:4694585
Update Time:2025-05-26

4-(2-Chlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(2-Chlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
    • MDL: MFCD19706227
    • Inchi: 1S/C16H19ClN2O4/c1-18-8-6-16(7-9-18)19(13(10-23-16)15(21)22)14(20)11-4-2-3-5-12(11)17/h2-5,13H,6-10H2,1H3,(H,21,22)
    • InChI Key: PDMPAKRVRKIWMD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C(N1C(C(=O)O)COC21CCN(C)CC2)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 479
  • Topological Polar Surface Area: 70.1

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 552.3±50.0 °C at 760 mmHg
  • Flash Point: 287.8±30.1 °C
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

4-(2-Chlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid Security Information

4-(2-Chlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB423841-1 g
4-(2-Chlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
1326810-13-2
1g
€751.00 2023-04-24
Chemenu
CM207626-1g
4-(2-Chlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
1326810-13-2 97%
1g
$616 2024-08-02
Chemenu
CM207626-5g
4-(2-Chlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
1326810-13-2 97%
5g
$1469 2024-08-02
Chemenu
CM207626-10g
4-(2-Chlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
1326810-13-2 97%
10g
$2195 2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1196751-1g
4-(2-Chlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
1326810-13-2 98%
1g
¥5205.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1196751-2g
4-(2-Chlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
1326810-13-2 98%
2g
¥8908.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1196751-5g
4-(2-Chlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
1326810-13-2 98%
5g
¥12412.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1196751-10g
4-(2-Chlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
1326810-13-2 98%
10g
¥19972.00 2024-08-09
abcr
AB423841-1g
4-(2-Chlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid; .
1326810-13-2
1g
€751.00 2025-04-21
A2B Chem LLC
AJ27420-1g
4-(2-chlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
1326810-13-2 95+%
1g
$1280.00 2024-04-20

Additional information on 4-(2-Chlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

Introduction to 4-(2-Chlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326810-13-2) and Its Applications in Modern Chemical Biology

The compound 4-(2-Chlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, identified by the CAS number 1326810-13-2, represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural framework, featuring a spirocyclic system interconnected by an oxygen atom and nitrogen atoms, combined with functional groups such as a chlorobenzoyl moiety and a carboxylic acid group, makes it a versatile scaffold for designing novel bioactive molecules.

Recent advancements in medicinal chemistry have highlighted the importance of spirocyclic compounds due to their ability to exhibit enhanced binding affinity and selectivity towards biological targets. The spiro[4.5]decanone core in this compound provides a rigid yet flexible scaffold that can be modulated to optimize pharmacokinetic properties. Specifically, the presence of the 2-chlorobenzoyl group introduces a hydrophobic interaction surface while the 8-methyl substituent contributes to steric stabilization, improving overall molecular stability.

In the context of drug discovery, this compound has garnered attention for its potential as an intermediate in synthesizing kinase inhibitors and other enzyme-targeted therapeutics. The 1-oxa linkage within the spirocycle introduces an oxygen atom that can participate in hydrogen bonding interactions with biological targets, further enhancing binding specificity. Furthermore, the carboxylic acid functionality at the 3-position provides a site for further derivatization, allowing chemists to fine-tune solubility and metabolic stability.

Recent studies have demonstrated the utility of related spirocyclic compounds in modulating inflammatory pathways and neurodegenerative diseases. For instance, derivatives of spirocyclic oxindoles have shown promise in preclinical trials for their ability to inhibit microglial activation, a key pathological process in neuroinflammation. The structural motif of 4-(2-Chlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid shares similarities with these bioactive scaffolds, suggesting potential applications in similar therapeutic areas.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic complexity and elegance. Key steps include the formation of the spirocyclic core through intramolecular cyclization reactions, followed by functional group manipulations such as chlorination and esterification. The use of advanced catalytic methods has enabled more efficient and sustainable synthetic routes, aligning with green chemistry principles. These advancements not only improve yield but also reduce waste generation, making the compound more viable for large-scale production.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of this compound to its target proteins. The integration of quantum mechanical calculations with molecular dynamics simulations has provided insights into key interactions between the chlorobenzoyl group and polar residues in the binding pocket. Such computational approaches are crucial for guiding structure-based drug design and optimizing lead compounds before experimental validation.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in developing next-generation therapeutics. Spirocyclic heterocycles, in particular, have emerged as privileged scaffolds due to their structural diversity and biological activity. The presence of both oxygen and nitrogen atoms in 4-(2-Chlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid enhances its potential as a bioactive molecule by enabling multiple types of non-covalent interactions with biological targets.

Future research directions may explore the pharmacological properties of this compound by investigating its effects on cellular pathways relevant to cancer metabolism and neuroprotection. Preclinical studies could focus on evaluating its efficacy in animal models of inflammation and neurodegeneration, providing a foundation for clinical development if promising results are obtained. Additionally, exploring analogs with modified substituents may uncover new leads with improved pharmacokinetic profiles.

The development of novel synthetic methodologies remains a critical area of interest for chemists working on complex molecules like this one. Transition-metal-catalyzed reactions have shown particular promise in constructing intricate spirocycles efficiently. For example, palladium-catalyzed cross-coupling reactions could be employed to introduce aryl groups at strategic positions within the molecule, expanding its chemical space for drug discovery applications.

In conclusion,4-(2-Chlorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326810-13-2) is a structurally intriguing compound with significant potential in chemical biology and pharmaceutical research. Its unique spirocyclic framework combined with functional groups such as chlorobenzoyl and carboxylic acid makes it a valuable scaffold for designing novel bioactive molecules targeting various diseases. Ongoing research efforts continue to uncover new applications for this compound, reinforcing its importance as a building block in modern drug discovery.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.